2-chloro-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazine

• IUPAC Name: 5-(3-chloropyrazin-2-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C11H10ClN3S/c12-10-11(14-4-3-13-10)15-5-1-9-8(7-15)2-6-16-9/h2-4,6H,1,5,7H2
• InChI Key: ZYBSGIFOVSLYAX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3=NC=CN=C3Cl
• Molecular Formula: C11H10ClN3S
• Molecular Weight: 251.74 g/mol

Description

2-Chloro-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazine (2C3T) is an organic compound with a unique structure and properties that make it a valuable tool for a variety of scientific research applications. It has been extensively studied in recent years due to its potential as a drug target and its potential applications in biochemistry, pharmacology, and other fields.

Mechanism of Action

The mechanism of action of 2-chloro-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazine is still not fully understood. However, it is believed to interact with proteins and enzymes in a variety of ways. It is thought to interact with proteins and enzymes by binding to specific sites on their surfaces, which in turn can lead to changes in the activity of these proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is believed to have a variety of effects, including the inhibition of enzymes, the modulation of protein activity, and the regulation of gene expression. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-chloro-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazine has a number of advantages and limitations for lab experiments. One of the main advantages of this compound is its stability, which makes it ideal for use in a variety of lab experiments. In addition, this compound is relatively easy to synthesize and is available in a variety of concentrations. However, this compound is also limited in its ability to penetrate cell membranes, which can limit its ability to interact with proteins and enzymes in vivo.

Future Directions

There are a number of potential future directions for the use of 2-chloro-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazine in scientific research. One potential future direction is the development of novel drug candidates using this compound as a starting point. Another potential future direction is the use of this compound in the study of protein-protein interactions and the regulation of gene expression. Additionally, this compound could be used in the study of the biochemical and physiological effects of drugs and their therapeutic applications. Finally, this compound could be used to study the structure and function of proteins, enzymes, and other biological molecules.

Scientific Research Applications

2-chloro-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazine has been used in a variety of scientific research applications, including drug discovery, biochemistry, and pharmacology. In drug discovery, this compound has been used to identify potential drug targets and to identify new drug candidates. In biochemistry, this compound has been used to study the structure and function of proteins, enzymes, and other biological molecules. In pharmacology, this compound has been used to study the pharmacological effects of drugs and their potential therapeutic applications.